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ML395: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML395, also known as VU0468809, is a potent and highly selective allosteric inhibitor of
phospholipase D2 (PLD2). Its improved physiochemical properties and significant selectivity for
PLD2 over its isoform PLD1 make it a valuable research tool for investigating the physiological
and pathological roles of PLD2. This technical guide provides a comprehensive overview of the
physiochemical properties, relevant signaling pathways, and key experimental protocols for the
use of ML395 in a research setting.

Physiochemical Properties of ML395

A summary of the key physiochemical properties of ML395 is presented in the table below. This
data is essential for the appropriate handling, storage, and application of the compound in
experimental settings.
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Property Value Reference
Molecular Formula C26H29Ns02 [1]
Molecular Weight 443.54 g/mol [1]

CAS Number 1638957-17-1 [1]
Appearance Off-white solid

Solubility Soluble in DMSO

Cellular ICso (PLD2) 360 nM [1112]
Cellular ICso (PLD1) >30,000 nM [1]12]
Selectivity (PLD2 vs PLD1) >80-fold [1][2]

Signaling Pathways

ML395 exerts its biological effects through the specific inhibition of the Phospholipase D2
(PLD2) signaling pathway. PLD enzymes catalyze the hydrolysis of phosphatidylcholine (PC), a
major component of cell membranes, to produce phosphatidic acid (PA) and choline. PAis a
critical lipid second messenger that regulates a multitude of cellular processes.

The following diagram illustrates the canonical PLD2 signaling pathway and the point of
inhibition by ML395.
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PLD2 Signaling Pathway and Inhibition by ML395
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General Synthetic Workflow for ML395

N-Arylation/ ~ Further Purification
Alkylation “"| Functionalization (e.g., Chromatography)

Formation of
1,3,8-triazaspiro[4.5]decan-4-one
core

Starting Materials
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Plague Reduction Assay Workflow

1. Seed confluent monolayer of cells

2. Infect cells with influenza virus

3. Add overlay medium with ML395

!

4. Incubate for 2-3 days

5. Fix and stain cells

6. Count plaques and analyze data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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